Cas no 1699665-83-2 (3-Hexanone, 6-[(4-fluorophenyl)thio]-)

• Product Name: 3-Hexanone, 6-[(4-fluorophenyl)thio]-
• CAS No: 1699665-83-2
• MF: C₁₂H₁₅FOS
• MW: 226.310305833817
• CID: 5253426
• Update Time: 2025-06-13

3-Hexanone, 6-[(4-fluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 6-[(4-fluorophenyl)thio]-

• Inchi： 1S/C12H15FOS/c1-2-11(14)4-3-9-15-12-7-5-10(13)6-8-12/h5-8H,2-4,9H2,1H3
• InChI Key： DYQKULBRRLNWFX-UHFFFAOYSA-N
• SMILES： CCC(=O)CCCSC1=CC=C(F)C=C1

Additional information on 3-Hexanone, 6-[(4-fluorophenyl)thio]-

Introduction to 3-Hexanone, 6-[(4-fluorophenyl)thio] (CAS No. 1699665-83-2)

3-Hexanone, 6-[(4-fluorophenyl)thio], identified by the Chemical Abstracts Service Number (CAS No.) 1699665-83-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of thioether derivatives, characterized by the presence of a sulfur atom bonded to two carbon atoms, which introduces unique chemical reactivity and potential biological activity. The structural motif of 6-[(4-fluorophenyl)thio] adds a fluorine-substituted aromatic ring, which is known to modulate the electronic properties and metabolic stability of molecules, making it a valuable scaffold in drug design.

The synthesis of 3-Hexanone, 6-[(4-fluorophenyl)thio] involves multi-step organic transformations, typically starting from hexanone and proceeding through thiolation reactions with 4-fluorobenzene derivatives. The introduction of the fluorine atom at the para position enhances the lipophilicity and binding affinity of the molecule, which is critical for its interaction with biological targets. This compound has been studied for its potential applications in medicinal chemistry, particularly as a precursor or intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated thioethers due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. 3-Hexanone, 6-[(4-fluorophenyl)thio] exemplifies this trend, as its structure combines the versatility of hexanone with the modulating effects of fluorine and sulfur. The compound’s dual functionality makes it a promising candidate for further exploration in drug discovery programs.

One of the most compelling aspects of 3-Hexanone, 6-[(4-fluorophenyl)thio] is its potential role in modulating enzyme activity. Fluorinated aromatic rings are frequently found in active pharmaceutical ingredients (APIs) due to their ability to enhance binding interactions with enzymes and receptors. The thioether linkage provides an additional site for chemical modification, allowing researchers to fine-tune the biological activity of the molecule. This flexibility has led to its investigation in various therapeutic areas, including inflammation, neurodegeneration, and infectious diseases.

Recent studies have highlighted the compound’s interactions with specific biological targets. For instance, research suggests that derivatives of 3-Hexanone, 6-[(4-fluorophenyl)thio] may exhibit inhibitory effects on certain kinases and transcription factors, which are key players in cellular signaling pathways associated with disease progression. The fluorine atom’s ability to engage in hydrogen bonding and π-stacking interactions further enhances its potential as a pharmacophore. These findings underscore the importance of 3-Hexanone, 6-[(4-fluorophenyl)thio] as a building block for developing next-generation therapeutics.

The agrochemical sector has also shown interest in this compound due to its structural features. Thioethers are known to possess herbicidal and pesticidal properties, often stemming from their ability to disrupt essential metabolic processes in plants or pests. The incorporation of a fluorine atom into such structures can lead to enhanced efficacy and environmental compatibility. Preliminary studies indicate that 3-Hexanone, 6-[(4-fluorophenyl)thio] may serve as a lead compound for designing novel agrochemicals with improved selectivity and reduced toxicity.

The chemical properties of 3-Hexanone, 6-[(4-fluorophenyl)thio] also make it an attractive candidate for material science applications. Fluorinated compounds are widely used in advanced materials due to their unique electronic and thermal properties. The thioether linkage can contribute to polymerization or cross-linking processes, potentially leading to novel materials with enhanced durability or functionality.

In conclusion,3-Hexanone, 6-[(4-fluorophenyl)thio] (CAS No. 1699665-83-2) represents a versatile and promising compound with diverse applications across pharmaceuticals and agrochemicals. Its structural features—particularly the combination of hexanone core with a fluorinated phenyl thioether group—offer numerous opportunities for further development. As research continues to uncover new biological targets and synthetic methodologies,3-Hexanone, 6-[(4-fluorophenyl)thio] is poised to play an increasingly important role in advancing scientific innovation.